Cas no 1351650-93-5 (3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid)
3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- TWLPBODYZGSNMW-UHFFFAOYSA-N
- F6064-1464
- 5-(1-(2-chloro-6-fluorobenzyl)azetidin-3-yl)-3-(pyridin-3-yl)-1,2,4-oxadiazole oxalate
- 1351650-93-5
- AKOS026686663
- 3-(5-{1-[(2-CHLORO-6-FLUOROPHENYL)METHYL]AZETIDIN-3-YL}-1,2,4-OXADIAZOL-3-YL)PYRIDINE; OXALIC ACID
- 5-[1-[(2-chloro-6-fluorophenyl)methyl]azetidin-3-yl]-3-pyridin-3-yl-1,2,4-oxadiazole;oxalic acid
- 3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid
-
- Inchi: 1S/C17H14ClFN4O.C2H2O4/c18-14-4-1-5-15(19)13(14)10-23-8-12(9-23)17-21-16(22-24-17)11-3-2-6-20-7-11;3-1(4)2(5)6/h1-7,12H,8-10H2;(H,3,4)(H,5,6)
- InChI Key: TWLPBODYZGSNMW-UHFFFAOYSA-N
- SMILES: C(=O)(O)C(=O)O.C(C1C(=CC=CC=1Cl)F)N1CC(C2ON=C(C3=CN=CC=C3)N=2)C1
Computed Properties
- Exact Mass: 434.0793255g/mol
- Monoisotopic Mass: 434.0793255g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 497
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 130Ų
3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6064-1464-2μmol |
3-(5-{1-[(2-chloro-6-fluorophenyl)methyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid |
1351650-93-5 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6064-1464-5μmol |
3-(5-{1-[(2-chloro-6-fluorophenyl)methyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid |
1351650-93-5 | 90%+ | 5μl |
$94.5 | 2023-05-20 | |
| Life Chemicals | F6064-1464-1mg |
3-(5-{1-[(2-chloro-6-fluorophenyl)methyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid |
1351650-93-5 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1464-2mg |
3-(5-{1-[(2-chloro-6-fluorophenyl)methyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid |
1351650-93-5 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6064-1464-3mg |
3-(5-{1-[(2-chloro-6-fluorophenyl)methyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid |
1351650-93-5 | 90%+ | 3mg |
$94.5 | 2023-05-20 | |
| Life Chemicals | F6064-1464-4mg |
3-(5-{1-[(2-chloro-6-fluorophenyl)methyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid |
1351650-93-5 | 90%+ | 4mg |
$99.0 | 2023-05-20 | |
| Life Chemicals | F6064-1464-5mg |
3-(5-{1-[(2-chloro-6-fluorophenyl)methyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid |
1351650-93-5 | 90%+ | 5mg |
$103.5 | 2023-05-20 |
3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on 3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid
Introduction to Compound with CAS No. 1351650-93-5 and Product Name: *3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid*
Compound with the CAS number 1351650-93-5 and the product name 3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this compound incorporates multiple heterocyclic rings, including an azetidine ring and a 1,2,4-oxadiazole moiety, which are known for their diverse biological activities.
The presence of a pyridine group in the molecular structure further enhances its pharmacological profile. Pyridine derivatives are widely recognized for their role in various pharmaceuticals, including antiviral, antibacterial, and anticancer agents. The specific arrangement of atoms in this compound contributes to its distinct chemical properties, making it a promising candidate for further investigation in medicinal chemistry.
In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity with minimal side effects. The compound 3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid has been extensively studied for its potential applications in the treatment of various diseases. Its unique chemical structure suggests that it may interact with biological targets in ways that differ from conventional pharmaceuticals.
One of the most intriguing aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown that compounds with similar structural features can inhibit enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. The azetidine and 1,2,4-oxadiazole moieties are particularly noteworthy, as they have been identified as pharmacophores in several bioactive molecules.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled chemists to produce this compound in sufficient quantities for detailed biological testing. The synthesis also highlights the importance of stereochemistry in determining the biological activity of a molecule.
Recent research has demonstrated that the compound exhibits promising activity against several disease models. In vitro studies have shown that it can inhibit the growth of cancer cells by interfering with critical signaling pathways. Additionally, preliminary animal studies suggest that it may have therapeutic potential in treating inflammatory conditions. These findings underscore the importance of continued research into this novel compound.
The development of new pharmaceuticals is a complex process that requires extensive testing to ensure safety and efficacy. The compound 3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid is still in the early stages of research but shows great promise. Future studies will focus on optimizing its chemical structure to enhance its biological activity while minimizing potential side effects.
The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods are being used to predict the binding affinity of this compound to various biological targets. These predictions help guide experimental efforts and accelerate the drug development process. By integrating computational and experimental approaches, researchers can more efficiently identify lead compounds for further development.
The economic impact of developing new pharmaceuticals is significant. Companies invest billions of dollars each year in research and development to bring new drugs to market. The discovery of compounds like 3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid not only has scientific merit but also holds commercial potential. As research progresses, it is expected that this compound will play a crucial role in addressing unmet medical needs.
In conclusion, the compound with CAS number 1351650-93-5 and product name 3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yll)pyridine; oxalic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further investigation. Continued research into this compound is expected to yield valuable insights into disease mechanisms and lead to the development of new treatments for various conditions.
1351650-93-5 (3-(5-{1-(2-chloro-6-fluorophenyl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)